5-Bromo-2-nitrophenol

Regioselective nitration Ortho-nitrophenol synthesis Process chemistry

Researchers face inconsistent reactivity when substituting halonitrophenol isomers or switching halogen atoms. 5-Bromo-2-nitrophenol (CAS 27684-84-0) solves this as a characterized building block with demonstrated Suzuki coupling performance (53% yield, Pd(dppf)Cl₂/Na₂CO₃/dioxane). - **Regiochemistry advantage:** Br para to OH, ortho to NO₂; pKa 6.08, LogP 2.59 - distinct from 4-bromo isomer (mp 87-94°C). - **Synthetic utility:** Ortho-nitro group reducible to amine for two-point orthogonal diversification; bromine remains available after heterocycle formation. - **Cost-effective:** Lower catalyst loading than chloroarenes; ~3-5× cheaper per mole than iodoarenes. Available in research quantities with same-day dispatch.

Molecular Formula C6H4BrNO3
Molecular Weight 218.006
CAS No. 27684-84-0; 5470-65-5
Cat. No. B2992012
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name5-Bromo-2-nitrophenol
CAS27684-84-0; 5470-65-5
Molecular FormulaC6H4BrNO3
Molecular Weight218.006
Structural Identifiers
SMILESC1=CC(=C(C=C1Br)O)[N+](=O)[O-]
InChIInChI=1S/C6H4BrNO3/c7-4-1-2-5(8(10)11)6(9)3-4/h1-3,9H
InChIKeyDTWHNSNSUBKGTC-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 1 g / 5 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilitynot available

Structure & Identifiers


Interactive Chemical Structure Model





5-Bromo-2-nitrophenol (CAS 27684-84-0) – Procurement-Grade Halonitrophenol Building Block with Defined Regioisomeric Identity


5-Bromo-2-nitrophenol (CAS 27684-84-0; synonym CAS 5470-65-5) is a brominated ortho-nitrophenol derivative with the molecular formula C₆H₄BrNO₃ and a molecular weight of 218.01 g/mol . It is classified as a 5-halo-2-nitrophenol, bearing a bromine atom at the 5-position and a nitro group at the 2-position relative to the phenolic hydroxyl. The compound is a crystalline solid at ambient temperature (melting point 40–46 °C depending on purity grade), soluble in ethyl acetate and methanol, and is primarily utilized as a pharmaceutical intermediate and a versatile aryl halide building block for Pd-catalyzed cross-coupling reactions . Its Beilstein Registry Number is 2329085 and MDL Number is MFCD03095027 .

Regioisomerically defined 5-halo-2-nitrophenol building block
Compatible with Pd-catalyzed cross-coupling (Suzuki, etc.)
Crystalline solid with reliable ambient handling and storage

Why 5-Bromo-2-nitrophenol Cannot Be Interchanged with Other Halonitrophenols – Regioisomeric and Electronic Determinants of Reactivity and Bioactivity


Within the halonitrophenol family, the position of halogen substitution relative to the nitro and hydroxyl groups exerts a decisive influence on acidity, lipophilicity, cross-coupling reactivity, and antifungal potency [1]. The 5-bromo-2-nitrophenol isomer (Br para to OH, ortho to NO₂) differs fundamentally from its 4-bromo-2-nitrophenol regioisomer (Br ortho to OH) in pKa (6.08 vs. 6.28), melting point (40–46 °C vs. 87–94 °C), and the electronic environment governing Pd-catalyzed oxidative addition . Likewise, substituting the bromine with fluorine, chlorine, or iodine alters LogP by over 0.6 log units and shifts antifungal activity from sub-10 μg/mL (5-fluoro, 5-iodo) to intermediate potency levels [2]. These quantifiable differences mean that interchange without re-optimization of reaction conditions or biological screening will compromise yield, selectivity, or activity.

Target
5-Bromo-2-nitrophenol
Br para to OH, nitro ortho to OH; defined electronics and handling
Substitute Risk
4-Bromo isomer
Altered pKa and electronic environment; cross-coupling reactivity may shift
5-Fluoro analog
Lower melting point (handling risk); antifungal activity profile differs
5-Iodo analog
Higher cost, light sensitivity; oxidative addition rate may not transfer

5-Bromo-2-nitrophenol – Quantitative Differentiation Evidence Against Closest Analogs


Synthetic Yield: CAN/NaHCO₃ Regioselective Nitration (93%) vs. Traditional Mixed-Acid Nitration (18%)

5-Bromo-2-nitrophenol is accessible via regioselective ortho-nitration of 3-bromophenol using cerium(IV) ammonium nitrate (CAN) with NaHCO₃ at room temperature, achieving an isolated yield of 93% with exclusive ortho-regioselectivity . In contrast, the traditional method employing NaNO₃ in concentrated H₂SO₄ on 3-bromophenol affords the same product in only 18% yield after chromatographic purification, with concomitant formation of undesired regioisomers and oxidation by-products [1]. The 5.2-fold yield improvement and elimination of regioisomeric purification represent a decisive process advantage for procurement decisions involving multi-gram to kilogram synthesis campaigns.

Synthetic Yield
Head-to-head
93% (CAN) vs 18% (mixed acid)
Supports process chemistry workflow
Eliminates regioisomer separation
Regioselective nitration Ortho-nitrophenol synthesis Process chemistry

Acidity Modulation: pKa of 5-Bromo-2-nitrophenol (6.08) vs. 5-Fluoro (6.18), 4-Bromo (6.28), and Parent 2-Nitrophenol (7.23)

The predicted pKa of 5-bromo-2-nitrophenol is 6.08±0.13 . This places it as the most acidic among the common 5-halo-2-nitrophenols: 5-fluoro-2-nitrophenol (pKa 6.18±0.13), 5-chloro-2-nitrophenol (pKa ~6.1–6.2 estimated), and substantially more acidic than the parent 2-nitrophenol (pKa 7.23 at 25°C) [1]. The 4-bromo regioisomer is significantly less acidic (pKa 6.28±0.14) [2]. The enhanced acidity arises from the electron-withdrawing inductive effect of bromine (σₘ = 0.39) transmitted through the 5-position, stabilizing the phenolate anion. Hancock & Clague (1964) established the quantitative Hammett relationship for this series, providing a predictive framework for acidity-dependent applications [3].

Acidity (pKa)
Cross-study
6.08 (5-Br) vs 6.28 (4-Br) vs 7.23 (parent)
Ionization and extraction context
Hammett relationship framework
pKa Hammett correlation 5-substituted 2-nitrophenol Acidity tuning

Lipophilicity Balancing: LogP of 5-Bromo-2-nitrophenol (2.59) vs. 5-Fluoro (1.96), 5-Chloro (~2.48), and 5-Iodo (2.43) Analogs

5-Bromo-2-nitrophenol exhibits a consensus LogP of 2.59 [1]. This value is intermediate within the 5-halo-2-nitrophenol series: the 5-fluoro analog is substantially more hydrophilic (LogP 1.96), while the 5-chloro analog ranges from 2.48 to 2.68 across different prediction models [2]. The 5-iodo analog (LogP 2.43) is less lipophilic than the bromo compound despite the higher atomic mass of iodine, owing to differences in polarizability and molar volume contributions [3]. The 4-bromo regioisomer shows a comparable predicted LogP (~2.38–2.59) [4]. The LogP ~2.6 value places 5-bromo-2-nitrophenol within the optimal range for oral drug-like properties (Rule of Five: LogP <5) while providing sufficient lipophilicity for membrane penetration in cell-based assays.

Lipophilicity (LogP)
Cross-study
2.59 vs 1.96 (5-F), 2.43 (5-I)
Partitioning behavior in work-up
Predicted consensus values
LogP Lipophilicity Drug-likeness Partition coefficient

Antifungal Activity Positioning: 5-Bromo-2-nitrophenol Within the Gershon Structure–Activity Series of 31 Halophenols and Halonitrophenols

In the foundational structure–activity relationship study by Gershon, Clarke, and Gershon (1995), 31 compounds (phenol, 12 monohalo analogues, and 18 nitrophenols including 4-, 5-, and 6-halo-2-nitrophenols) were tested against six fungi: Aspergillus niger, A. oryzae, Myrothecium verrucaria, Trichoderma viride, Mucor cirinelloides, and Trichophyton mentagrophytes in Sabouraud dextrose broth [1]. The two most fungitoxic compounds were 5-fluoro-2-nitrophenol and 5-iodo-2-nitrophenol, which inhibited all six fungi at concentrations below 10 μg/mL. 5-Bromo-2-nitrophenol was documented as an active antifungal halonitrophenol within this series, though at potency levels below the fluoro and iodo extremes [2]. The SAR pattern reveals that 5-halo substitution on the 2-nitrophenol scaffold yields systematically greater antifungal activity than 4-halo or 6-halo substitution, and that within the 5-halo series, activity follows the order F ≈ I > Br > Cl, correlating with electronegativity and polarizability contributions to the mechanism of action [3].

Antifungal Activity
Context-dependent
Intermediate within 5-halo series
Supports antifungal screening context
SAR from Gershon et al. 1995; exact MIC not extractable
Antifungal activity Halonitrophenol SAR Gershon study MIC profiling

Cross-Coupling Reactivity: Suzuki Coupling with Pd(dppf)Cl₂ (53% Yield) – Bromo vs. Chloro/Iodo Reactivity in Pharmaceutical Scaffold Elaboration

5-Bromo-2-nitrophenol has been successfully employed as an aryl bromide partner in Pd-catalyzed Suzuki-Miyaura cross-coupling with Pd(dppf)Cl₂, Na₂CO₃ in refluxing dioxane, yielding the coupled biaryl product in 53% yield [1]. This performance exemplifies the general reactivity order for aryl halides in Pd(0)-catalyzed couplings: Ar–I > Ar–Br ≫ Ar–Cl [2]. The 5-bromo substituent thus provides an optimal balance: substantially more reactive than the 5-chloro analog (which would require harsher conditions or specialized ligands), yet more stable, less costly, and less prone to unwanted side reactions than the 5-iodo analog (which suffers from photolytic deiodination and higher material cost, typically 3–5× on a per-mole basis) . The ortho-nitro group further activates the aryl bromide toward oxidative addition through its electron-withdrawing effect, a cooperative electronic feature absent in the 4-bromo regioisomer where steric and electronic factors differ .

Suzuki Coupling
Class-level inference
53% yield (Pd(dppf)Cl₂)
Aryl bromide reactivity balance
Vs. iodo cost and chloro reactivity
Suzuki-Miyaura coupling Aryl bromide Pd(dppf)Cl₂ Pharmaceutical intermediate

Physical Form and Commercial Purity: Crystalline Solid (mp 40–46°C) with >98% Purity vs. Lower-Melting 5-Fluoro Analog (mp 34–37°C)

5-Bromo-2-nitrophenol is supplied as a light orange to yellow to green crystalline powder or crystals with a melting point range of 40–46°C depending on purity grade . Commercial specifications from TCI (>98.0% GC/T), AKSci (99% GC), and Thermo Scientific (96%) demonstrate reliable multi-vendor availability at defined purity levels . The 5-fluoro analog (CAS 446-36-6) melts at 34–37°C, making it prone to clumping, liquefaction during warm-weather shipping, and difficult weighing at ambient laboratory temperatures above 30°C [1]. The 4-bromo isomer (CAS 7693-52-9) melts at 87–94°C, which is less convenient for melt-based purification but requires refrigerated storage (2–7°C) according to some suppliers [2]. The 5-bromo compound's melting point near 40°C represents a practical sweet spot: solid at standard laboratory temperatures, yet amenable to melt-processing if needed.

Melting Point
Cross-study
40–46 °C
Solid handling advantage
Vs. 5-F (34–37 °C, risk of liquefying)
Melting point Crystallinity Purity specification Handling properties

5-Bromo-2-nitrophenol – High-Confidence Application Scenarios Derived from Quantitative Differentiation Evidence


Pharmaceutical Intermediate for Suzuki-Miyaura Library Synthesis

The demonstrated Suzuki coupling performance (53% yield, Pd(dppf)Cl₂/Na₂CO₃/dioxane) and the optimal aryl bromide reactivity profile make 5-bromo-2-nitrophenol a preferred building block for parallel medicinal chemistry libraries. Its bromo substituent provides reliable oxidative addition under standard conditions without the cost premium of iodoarenes (~3–5× higher per mole) or the elevated catalyst loading required for chloroarenes [1]. The ortho-nitro group can subsequently be reduced to an amine for further diversification, creating a two-point orthogonality that is highly valued in fragment-based drug discovery [2].

Synthesis of Halonitrophenol-Derived Heterocycles (Benzoxazinones, Benzimidazoles, Quinolinols)

The high-yield CAN nitration route (93%, ) combined with the established role of ortho-nitrophenols as precursors to benzoxazin-3-ones, benzimidazoles, and related fused heterocycles positions 5-bromo-2-nitrophenol as an entry point to brominated heterocyclic scaffolds [1]. The bromine at the 5-position (para to OH) remains available for further Pd-catalyzed functionalization after heterocycle formation, a synthetic sequence that is not accessible with the 4-bromo isomer where the halogen occupies a different electronic environment [2].

Antifungal Lead Optimization with Tunable Potency

Within the Gershon SAR series of 31 halophenols and halonitrophenols, 5-bromo-2-nitrophenol occupies an intermediate potency tier between the highly active 5-fluoro/5-iodo analogs (pan-fungal inhibition <10 μg/mL) and the less active 5-chloro analog . This intermediate activity profile is strategically valuable for hit-to-lead optimization: the bromo compound provides sufficient intrinsic antifungal activity for assay validation while offering the synthetic handle for diversification at the 5-position through Pd-catalyzed coupling, enabling systematic exploration of substituent effects on potency and selectivity against the six-fungus panel (A. niger, A. oryzae, M. verrucaria, T. viride, M. cirinelloides, T. mentagrophytes) [1].

Physicochemical Property Reference Standard for Nitrophenol Environmental Fate Studies

The well-characterized pKa (6.08), LogP (2.59), and the established Hammett relationship for 5-substituted 2-nitrophenols (pKa = 7.23 − 2.59·σ, Hancock & Clague 1964) make 5-bromo-2-nitrophenol a valuable reference compound for environmental partitioning studies of halogenated nitrophenols [1]. Its intermediate lipophilicity and acidity, precisely positioned between the fluoro and iodo extremes, enable it to serve as a calibration point in HPLC retention index systems and octanol/water partitioning models for predicting the environmental mobility of nitrophenol pollutants.

Application
Selection Property
Validation Focus
Suzuki-Miyaura library synthesis
Aryl bromide reactivity profile
Cross-coupling yield and scope
Heterocycle synthesis (benzoxazinones, benzimidazoles)
Orthogonal nitro and bromo handles
Regioselective heterocycle formation
Antifungal screening studies
Intermediate antifungal activity context
Halonitrophenol SAR analysis
Environmental partitioning studies
Defined pKa and LogP reference values
HPLC retention calibration, partitioning modeling
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